Cas no 92276-15-8 (Formic-13C acid, methylester (6CI,7CI,9CI))

• Product Name: Formic-13C acid, methylester (6CI,7CI,9CI)
• CAS No: 92276-15-8
• MF: C₂H₄O₂
• MW: 61.0446157455444
• CID: 800569
• PubChem ID: 12214096
• Update Time: 2025-05-23

Formic-13C acid, methylester (6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Formic-13C acid, methylester (6CI,7CI,9CI)
• methyl formate
• METHYL FORMATE-13C
• 92276-15-8
• Methyl formate-13c,99 atom % 13c
• Methyl formate-13C, 99 atom % 13C
• DTXSID10480753
• AKOS015913320

• MDL： MFCD00084024
• Inchi： 1S/C2H4O2/c1-4-2-3/h2H,1H3/i2+1
• InChI Key： TZIHFWKZFHZASV-VQEHIDDOSA-N
• SMILES： O([13CH]=O)C

Computed Properties

• Exact Mass: 61.024484201g/mol
• Monoisotopic Mass: 61.024484201g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 18
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.990 g/mL at 25 °C
• Melting Point: −100 °C(lit.)
• Boiling Point: 34 °C(lit.)
• Flash Point: −16 °F
• Refractive Index: n20/D 1.343(lit.)

Formic-13C acid, methylester (6CI,7CI,9CI) Security Information

• Hazardous Material transportation number：UN 1243 3/PG 1
• WGK Germany：3
• Hazard Category Code： 12-36/37-20/22
• Safety Instruction： 9-16-33-26-24
• Hazardous Material Identification：

Additional information on Formic-13C acid, methylester (6CI,7CI,9CI)

Formic-13C Acid, Methylester (CAS No. 92276-15-8)

Formic-13C Acid, Methylester (CAS No. 92276-15-8) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is a methyl ester derivative of formic acid, with the unique feature of incorporating a carbon-13 (¹³C) isotope in its structure. The presence of ¹³C makes this compound particularly valuable for applications requiring isotopic labeling, such as nuclear magnetic resonance (NMR) spectroscopy and metabolic studies.

The synthesis of Formic-13C Acid, Methylester involves advanced methodologies that ensure high purity and isotopic enrichment. Recent advancements in catalytic processes have enabled the efficient production of this compound, leveraging techniques such as enzymatic catalysis and transition metal-mediated reactions. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

In terms of applications, Formic-13C Acid, Methylester has found extensive use in academic research and industrial settings. Its role as an isotopic tracer in metabolic studies has been pivotal in understanding biochemical pathways and enzyme mechanisms. For instance, researchers have employed this compound to investigate the dynamics of carbon flux in microbial communities, providing insights into carbon cycling and metabolic regulation.

Moreover, Formic-13C Acid, Methylester serves as a key intermediate in the synthesis of various organic compounds. Its reactivity and stability make it an ideal precursor for constructing complex molecules with precise isotopic composition. Recent studies have highlighted its utility in the preparation of labeled polymers and pharmaceutical intermediates, underscoring its versatility across diverse chemical disciplines.

The physical properties of Formic-13C Acid, Methylester are well-documented, with a melting point of approximately -40°C and a boiling point around 70°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling and application in various chemical reactions. The compound's stability under ambient conditions ensures its suitability for long-term storage and transportation.

From an environmental perspective, Formic-13C Acid, Methylester exhibits low toxicity and minimal ecological impact. Regulatory agencies have classified it as a non-hazardous substance under standard operating conditions, provided proper handling protocols are followed. This classification enhances its appeal for use in both research and industrial contexts.

Looking ahead, the demand for Formic-13C Acid, Methylester is expected to grow driven by advancements in isotope-based analytical techniques and the increasing need for labeled compounds in drug discovery and materials science. Ongoing research focuses on optimizing its synthesis pathways and exploring novel applications across interdisciplinary fields.